N-(1-(1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)-4-fluorobenzamide

• IUPAC Name: N-[1-[1-(3,4-dimethylphenyl)triazole-4-carbonyl]piperidin-4-yl]-4-fluorobenzamide
• InChI: InChI=1S/C23H24FN5O2/c1-15-3-8-20(13-16(15)2)29-14-21(26-27-29)23(31)28-11-9-19(10-12-28)25-22(30)17-4-6-18(24)7-5-17/h3-8,13-14,19H,9-12H2,1-2H3,(H,25,30)
• InChI Key: WOLBBWRNVBJNGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C=C(N=N2)C(=O)N3CCC(CC3)NC(=O)C4=CC=C(C=C4)F)C
• Molecular Formula: C23H24FN5O2
• Molecular Weight: 421.5 g/mol

Description

“N-(1-(1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)-4-fluorobenzamide” is a complex organic compound. It contains a triazole ring, which is a five-membered ring with two nitrogen atoms. It also has a piperidine ring, a six-membered ring with one nitrogen atom, and a benzamide group, which is a benzene ring attached to a carboxamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the triazole ring and the attachment of the piperidine and benzamide groups. One possible method for forming the triazole ring is through a [3+2] cycloaddition, also known as a Huisgen cycloaddition. The Suzuki–Miyaura cross-coupling reaction could be a potential method for forming the carbon-carbon bonds.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The presence of the nitrogen atoms in the triazole and piperidine rings would likely result in these rings being planar. The benzamide group would also be planar due to the conjugation between the benzene ring and the amide group.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The triazole ring, for example, can participate in nucleophilic substitution reactions. The benzamide group could undergo hydrolysis to form a carboxylic acid and an amine.

Mechanism of Action

Target of Action

Compounds containing a 1,2,3-triazole moiety are known to interact with a variety of biological targets. For instance, triazoles can bind to enzymes, receptors, and other proteins, disrupting their normal function .

Mode of Action

The mode of action of such compounds often involves the formation of a complex with the target molecule, which can inhibit the target’s activity or alter its function .

Biochemical Pathways

The exact biochemical pathways affected by this compound would depend on its specific targets. Compounds with similar structures have been found to affect a wide range of pathways, including those involved in inflammation, cancer, and infectious diseases .

Pharmacokinetics

The ADME properties (Absorption, Distribution, Metabolism, and Excretion) of a compound like this would depend on several factors, including its chemical structure and the route of administration. Generally, compounds with a 1,2,3-triazole moiety are well absorbed and can be distributed throughout the body .

Result of Action

The molecular and cellular effects of this compound would depend on its specific targets and mode of action. In general, compounds that interact with enzymes or receptors can alter cellular signaling pathways, leading to changes in cell behavior .

Action Environment

The action, efficacy, and stability of a compound can be influenced by various environmental factors, including pH, temperature, and the presence of other molecules. For instance, the activity of a compound can be affected by the pH of the environment, as this can influence the compound’s ionization state and, consequently, its ability to interact with its targets .